Cas no 5437-33-2 (3,5-Dichloro-2-pyridone)

3,5-Dichloro-2-pyridone structure
3,5-Dichloro-2-pyridone structure
Product Name:3,5-Dichloro-2-pyridone
CAS No:5437-33-2
MF:C5H3Cl2NO
MW:163.989419221878
MDL:MFCD00015401
CID:45872
PubChem ID:87558660
Update Time:2025-04-18

3,5-Dichloro-2-pyridone Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dichloropyridin-2-ol
    • 3,5-Dichloro-2-hydroxypyridine
    • 3,5-Dichloro-2-pyridone
    • 2-Hydroxy-3,5-Dichloro Pyridine
    • 3,5-dichloro-1H-pyridin-2-one
    • 3,5-Dichloro-2-pyridinol
    • 2(1H)-Pyridinone, 3,5-dichloro-
    • 3,5-dichloropyridin-2(1H)-one
    • 2-Pyridinol, 3,5-dichloro-
    • 2(1H)-Pyridone, 3,5-dichloro-
    • MLS000737793
    • 2-Hydroxy-3,5-dichloropyridine
    • ZICOPWJJZSJEDL-UHFFFAOYSA-N
    • NSC16021
    • PubChem6510
    • Maybridge1_000056
    • MixCom1_000100
    • 2(1H)-Pyridone,
    • 2(1H)-Pyridone,5-dichloro-
    • AC-907/25000253
    • 3,5-Dichloro-2(1H)-pyridinone #
    • 3,5-dichloro-1,2-dihydropyridin-2-one
    • CHEBI:194759
    • AKOS016011189
    • SR-01000638721-1
    • CS-0091256
    • AKOS000267469
    • EINECS 226-609-3
    • NSC 16021
    • UNII-S7XC36D6EE
    • S7XC36D6EE
    • 3,5-Dichloro-2(1H)-pyridinone
    • NS00044369
    • InChI=1/C5H3Cl2NO/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9
    • MFCD00015401
    • FT-0614538
    • 3,5-Dichloro-2-hydroxypyridine, 97%
    • AB03534
    • SCHEMBL232870
    • CCG-49253
    • 5437-33-2
    • NSC-16021
    • AS-19706
    • D3312
    • W-110040
    • SMR000528164
    • CHEMBL4296976
    • 2(1H)-Pyridinone,5-dichloro-
    • STL557420
    • pyridine, 3,5-dichloro-1,2-dihydro-2-oxo-
    • DTXCID8030768
    • BBL103610
    • AC-907/30002051
    • 226-609-3
    • MDL： MFCD00015401
    • Inchi： 1S/C5H3Cl2NO/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9)
    • InChI Key： ZICOPWJJZSJEDL-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=CNC1=O)Cl
    • BRN： 1524971

Computed Properties

  • Exact Mass: 162.95900
  • Monoisotopic Mass: 162.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2557 (rough estimate)
  • Melting Point: 178.0 to 182.0 deg-C
  • Boiling Point: 275.9ºC at 760mmHg
  • Flash Point: 120.7ºC
  • Refractive Index: 1.5680 (estimate)
  • PSA: 32.86000
  • LogP: 1.68170
  • Solubility: Not determined

3,5-Dichloro-2-pyridone Security Information

3,5-Dichloro-2-pyridone Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dichloro-2-pyridone Pricemore >>

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3,5-Dichloro-2-pyridone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5437-33-2)3,5-Dichloro-2-pyridone
Order Number:A1205873
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):1241.0/590.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5437-33-2)3,5-dichloropyridin-2-ol
Order Number:LE073
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:37
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5437-33-2)3,5-Dichloro-2-pyridone
A1205873
Purity:99%/99%
Quantity:25g/5g
Price ($):1241.0/590.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5437-33-2)3,5-dichloropyridin-2-ol
LE073
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email